3-Cyclopropyl-2,2-difluoropropylazide
Description
3-Cyclopropyl-2,2-difluoropropylazide is a fluorinated organic compound featuring a cyclopropyl substituent and an azide (-N₃) functional group. The cyclopropyl and difluoro groups contribute to steric and electronic effects, while the azide group confers reactivity for applications such as click chemistry or polymer synthesis .
Properties
Molecular Formula |
C6H9F2N3 |
|---|---|
Molecular Weight |
161.15 g/mol |
IUPAC Name |
(3-azido-2,2-difluoropropyl)cyclopropane |
InChI |
InChI=1S/C6H9F2N3/c7-6(8,4-10-11-9)3-5-1-2-5/h5H,1-4H2 |
InChI Key |
UEMUXKSYSCPARX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1CC(CN=[N+]=[N-])(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactivity and Stability
- Azide Group: The azide in this compound is highly reactive, enabling Huisgen cycloaddition (click chemistry). In contrast, esters (e.g., Ethyl 3-cyclopropyl-2,2-difluoropropanoate) are more stable and serve as intermediates for further functionalization .
- Fluorine Effects : The geminal difluoro groups in all compounds enhance metabolic stability and electronegativity, influencing boiling points and solubility. For example, the ester in is stored at 4°C, while azides may require stricter temperature controls due to thermal instability .
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